Cas no 85286-82-4 (3,9-Bis(2-acryloyloxy-1,1-dimethylethyl)-2,4,8,10-tetraoxaspiro[5.5]undecane)

• Product Name: 3,9-Bis(2-acryloyloxy-1,1-dimethylethyl)-2,4,8,10-tetraoxaspiro[5.5]undecane
• CAS No: 85286-82-4
• MF: C₂₁H₃₂O₈
• MW: 412.473987579346
• CID: 725619
• Update Time: 2023-08-03

3,9-Bis(2-acryloyloxy-1,1-dimethylethyl)-2,4,8,10-tetraoxaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,1,1'-[2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diylbis(2,2-dimethyl-2,1-ethanediyl)]ester
• 2-Propenoicacid, 2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diylbis(2,2-dimethyl-2,1-ethanediyl)ester (9CI)
• 2,4,8,10-Tetraoxaspiro[5.5]undecane, 2-propenoic acid deriv.
• 3,9-Bis(2-hydroxy-1,1-dimethylethyl)-2,4,8,10-tetraoxaspiro[5,5]undecanediacrylate
• Kayarad SPGDA
• Pentaspiroglycol diacrylate
• 3,9-Bis(2-acryloyloxy-1,1-dimethylethyl)-2,4,8,10-tetraoxaspiro[5.5]undecane

• Inchi： 1S/C21H32O8/c1-7-15(22)24-9-19(3,4)17-26-11-21(12-27-17)13-28-18(29-14-21)20(5,6)10-25-16(23)8-2/h7-8,17-18H,1-2,9-14H2,3-6H3
• InChI Key： CHOATUHCPKFLBH-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)COC(C=C)=O)OCC2(COC(C(C)(C)COC(C=C)=O)OC2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 551
• Topological Polar Surface Area: 89.5